![molecular formula C15H24S B7880755 2,4,6-Triisopropylbenzenethiol](/img/structure/B7880755.png)
2,4,6-Triisopropylbenzenethiol
Overview
Description
2,4,6-Triisopropylbenzenethiol is a useful research compound. Its molecular formula is C15H24S and its molecular weight is 236.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ruthenium Thiolate Complexes : 2,4,6-Triisopropylbenzenethiol is used in the formation of ruthenium thiolate complexes, which have potential applications in catalysis and materials science (Mashima, Mikami, & Nakamura, 1992).
Molecular Structure Analysis : The compound has been instrumental in studies involving X-ray powder diffraction, aiding in the understanding of molecular structures and the behavior of complex molecular systems (Tremayne, Maclean, Tang, & Glidewell, 1999).
Synthesis of Hybrid Compounds : It's used in the synthesis of hybrid compounds like 2,4,6-triisopropyl-2',5'-dimethoxybiphenyl, which may have applications in organic electronics or as intermediates in organic synthesis (Sharma et al., 2015).
Mixed Metal Thiolate Complexes : In the field of inorganic chemistry, it is utilized to form mixed-metal thiolate complexes, potentially useful in catalysis or as precursors for materials synthesis (Steiner, Grützmacher, Zolnai, & Huttner, 1992).
Peptide Synthesis : The compound has been used as a protecting group for the guanidino function of arginine in peptide synthesis, demonstrating its utility in bioorganic chemistry (Echner & Voelter, 1987).
Platinum Thiolate Complexes : It's involved in the formation of platinum thiolate complexes, which are relevant in the study of metal-ligand interactions, potentially influencing the design of new catalysts (Qin, Boeheim, Dabrowiak, & Zubieta, 1994).
Formation of Aryl Sulfides : The compound plays a role in the formation of sterically hindered aryl sulfides, which are significant in the development of new organic synthesis methods (Look & Norris, 1999).
Photoreactivities Studies : It is also used in studies investigating photoreactivity, contributing to the understanding of photochemical processes in organic molecules (Fukushima et al., 1998).
properties
IUPAC Name |
2,4,6-tri(propan-2-yl)benzenethiol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24S/c1-9(2)12-7-13(10(3)4)15(16)14(8-12)11(5)6/h7-11,16H,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLPCAAJSEQIZOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)S)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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